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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
cis-3-Decene, including estimated values and detailed experimental protocols for their
determination. This information is critical for professionals in research and development who
require accurate physical property data for reaction setup, process design, and chemical
analysis.

Physicochemical Data of cis-3-Decene

The accurate determination of physical properties such as boiling and melting points is
fundamental to the characterization of a chemical compound. The following table summarizes
the available data for cis-3-Decene. It is important to note that the listed values are estimates,
as specific experimental determinations are not readily available in the current literature.

Property Value Unit Data Type
Boiling Point 166.82 °C Estimated[1]
Melting Point -56.93 °C Estimated[1]

Experimental Protocols for Determination of
Physical Properties
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To ensure the purity of the sample and the accuracy of the physical property measurements, a
combination of chromatographic and thermal analysis techniques is recommended.

Purity Assessment: Gas Chromatography-Mass
Spectrometry (GC-MS)

Prior to the determination of boiling and melting points, the purity of the cis-3-Decene sample
should be ascertained. GC-MS is a powerful analytical technique for separating and identifying
components in a mixture.

Methodology:

Sample Preparation: A dilute solution of cis-3-Decene is prepared in a volatile organic
solvent, such as hexane or dichloromethane.

¢ Injection: A small volume (typically 1 pL) of the prepared sample is injected into the gas
chromatograph.

o Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
capillary column. The separation is based on the differential partitioning of the sample
components between the mobile gas phase and the stationary phase coated on the column
walls. The temperature of the column is gradually increased to facilitate the elution of the
components.

» Detection and Identification: As the separated components elute from the column, they enter
the mass spectrometer. The molecules are ionized, and the resulting fragments are
separated based on their mass-to-charge ratio, generating a unique mass spectrum for each
component. The identity of cis-3-Decene can be confirmed by comparing its mass spectrum
to a reference library. The purity is determined by the relative area of the corresponding peak
in the chromatogram.

Melting Point Determination: Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a highly sensitive thermoanalytical technique used to
determine the melting point and other thermal transitions of a material.
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Methodology:

Sample Preparation: A small, accurately weighed amount of the purified cis-3-Decene
sample (typically 5-15 mg) is placed in an aluminum DSC pan. The pan is hermetically
sealed to prevent any loss of volatile material.

Instrument Setup: The DSC instrument is purged with an inert gas, such as nitrogen, to
create an inert atmosphere. An empty, sealed aluminum pan is used as a reference.

Thermal Program: The sample and reference are subjected to a controlled temperature
program. This typically involves an initial cooling and heating cycle to erase the thermal
history of the sample, followed by a final heating ramp at a constant rate (e.g., 10 °C/min).

Data Analysis: The DSC instrument measures the difference in heat flow between the
sample and the reference as a function of temperature. When the sample melts, it absorbs
energy, resulting in an endothermic peak on the DSC thermogram. The melting point is
typically determined as the onset temperature of this peak.

Boiling Point Determination: Distillation Method

The boiling point can be determined with high accuracy using a simple distillation apparatus.
Methodology:

Apparatus Setup: A distillation flask is filled with the cis-3-Decene sample and a few boiling
chips to ensure smooth boiling. The flask is connected to a condenser, and a thermometer is
positioned so that the top of the bulb is level with the side arm of the distillation flask.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes. This stable
temperature, at which the vapor and liquid are in equilibrium, is the boiling point of the
substance at the measured atmospheric pressure.

Pressure Correction: Since the boiling point is dependent on pressure, the recorded
atmospheric pressure should be noted, and a correction can be applied to determine the
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normal boiling point at standard pressure (1 atm).

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the comprehensive determination of
the physical properties of a liquid sample like cis-3-Decene.
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Workflow for Physical Property Determination of cis-3-Decene

Sample Preparation & Purity

cis-3-Decene Sample

Purity Analysis (GC-MS)

Purified Sample

Thermal Analysis Boiling Point Analysis

Melting Point Determination (DSC) Boiling Point Determination (Distillation)

Melting Point Data Boiling Point Data

Final Data

Data Compilation & Analysis

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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